Cas no 313228-48-7 (4-Formylphthalonitrile)
4-Formylphthalonitrile structure
Product Name:4-Formylphthalonitrile
CAS No:313228-48-7
MF:C9H4N2O
MW:156.14086151123
MDL:MFCD18804727
CID:300937
PubChem ID:21586858
Update Time:2025-04-19
4-Formylphthalonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile, 4-formyl- (9CI)
- 4-formyl-1,2-dicyanobenzene
- 3,4-Dicyanobenzaldehyde
- 4-Formylphthalonitrile
- MFCD18804727
- KIDANHFOQJAYPE-UHFFFAOYSA-
- BS-16492
- D83383
- AKOS027404670
- SCHEMBL6899726
- InChI=1/C9H4N2O/c10-4-8-2-1-7(6-12)3-9(8)5-11/h1-3,6H
- SY266313
- 313228-48-7
- 4-FORMYLBENZENE-1,2-DICARBONITRILE
- CS-0162991
- 1,2-Benzenedicarbonitrile, 4-formyl-
- DB-278682
-
- MDL: MFCD18804727
- Inchi: 1S/C9H4N2O/c10-4-8-2-1-7(6-12)3-9(8)5-11/h1-3,6H
- InChI Key: KIDANHFOQJAYPE-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(C#N)=C(C#N)C=1
Computed Properties
- Exact Mass: 156.032
- Monoisotopic Mass: 156.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.6A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.265
- Boiling Point: 335.28 °C at 760 mmHg
- Flash Point: 156.572 °C
4-Formylphthalonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019149818-1g |
4-Formylphthalonitrile |
313228-48-7 | 95% | 1g |
$682.56 | 2023-09-02 | |
| Alichem | A019149818-5g |
4-Formylphthalonitrile |
313228-48-7 | 95% | 5g |
$1876.05 | 2023-09-02 | |
| Chemenu | CM327641-100mg |
4-formylbenzene-1,2-dicarbonitrile |
313228-48-7 | 95%+ | 100mg |
$127 | 2021-06-16 | |
| Chemenu | CM327641-250mg |
4-formylbenzene-1,2-dicarbonitrile |
313228-48-7 | 95%+ | 250mg |
$248 | 2021-06-16 | |
| Chemenu | CM327641-1g |
4-formylbenzene-1,2-dicarbonitrile |
313228-48-7 | 95%+ | 1g |
$623 | 2021-06-16 | |
| Chemenu | CM327641-250mg |
4-formylbenzene-1,2-dicarbonitrile |
313228-48-7 | 95%+ | 250mg |
$291 | 2022-06-11 | |
| Chemenu | CM327641-1g |
4-formylbenzene-1,2-dicarbonitrile |
313228-48-7 | 95%+ | 1g |
$655 | 2022-06-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21655-1g |
4-Formylphthalonitrile |
313228-48-7 | 95% | 1g |
¥5227.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21655-100mg |
4-Formylphthalonitrile |
313228-48-7 | 95% | 100mg |
¥1068.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21655-250mg |
4-Formylphthalonitrile |
313228-48-7 | 95% | 250mg |
¥2091.0 | 2024-07-18 |
4-Formylphthalonitrile Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
313228-48-7 (4-Formylphthalonitrile) Related Products
- 7468-67-9(2-formylbenzonitrile)
- 164932-42-7(1,4-Benzenedicarbonitrile, 2-formyl- (9CI))
- 27613-34-9(3-formyl-2-methylbenzonitrile)
- 157870-16-1(Benzonitrile,4-formyl-3,5-dimethyl-)
- 27609-91-2(4-Formyl-3-methylbenzonitrile)
- 27609-90-1(Benzonitrile,2-formyl-3-methyl-)
- 27613-36-1(5-formyl-2-methylbenzonitrile)
- 27613-33-8(2-Formyl-5-methylbenzonitrile)
- 27613-35-0(4-formyl-2-methylbenzonitrile)
- 159618-36-7(2,6-Dicyanobenzaldehyde)
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